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Compound of Interest

Compound Name: UKI-1

Cat. No.: B1242615 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of UKI-1, a potent urokinase-type plasminogen activator (uPA) inhibitor used in

research. Adherence to these procedures is critical for minimizing environmental impact and

protecting laboratory personnel.

UKI-1 Chemical and Safety Data
UKI-1, also known as WX-UK1 or UKI-1C, is a synthetic, low-molecular-weight serine protease

inhibitor. It is utilized in cancer research to inhibit the invasive capacity of carcinoma cells. Due

to its potent biological activity, UKI-1 and its waste products must be handled as hazardous

chemical waste. While a comprehensive Safety Data Sheet (SDS) for UKI-1 is not readily

available in public databases, the following information, compiled from supplier data and

general chemical safety principles, should guide its handling and disposal.
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Property Value Source

Chemical Name UKI-1 (WX-UK1, UKI-1C)

CAS Number 220355-63-5

Molecular Formula C₃₂H₄₇N₅O₅S

Mechanism of Action

Potent urokinase-type

plasminogen activator (uPA)

inhibitor

Appearance Solid

Solubility Soluble in DMSO

Storage Temperature -20°C

Experimental Protocol for UKI-1 Disposal
The following step-by-step methodology should be followed for the safe disposal of UKI-1 and

associated waste. These procedures are based on best practices for handling potent research-

grade chemical compounds and should be adapted to comply with your institution's specific

Environmental Health and Safety (EHS) guidelines.

1. Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other chemically resistant gloves at all times.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of aerosolization or if handling the powder outside of

a certified chemical fume hood, a NIOSH-approved respirator is recommended.

2. Disposal of Unused Solid UKI-1:

Do Not Discard as Regular Trash: Solid UKI-1 must be treated as hazardous chemical

waste.
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Original Container: Whenever possible, dispose of the compound in its original, securely

sealed container.

Labeling: Ensure the container is clearly labeled with "Hazardous Waste," the chemical

name "UKI-1," the CAS number (220355-63-5), and any other information required by your

institution.

Waste Pickup: Arrange for disposal through your institution's EHS-approved hazardous

waste management service.

3. Disposal of UKI-1 Solutions (e.g., in DMSO):

No Drain Disposal: Under no circumstances should solutions containing UKI-1 be poured

down the drain.

Waste Collection: Collect all liquid waste containing UKI-1 in a designated, sealed, and

chemically compatible hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the solvent

(e.g., "DMSO"), the solute ("UKI-1"), and its approximate concentration.

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area until it is collected by the EHS department.

4. Decontamination of Labware and Surfaces:

Initial Rinse: Rinse contaminated glassware, spatulas, and other equipment with a suitable

solvent that can solubilize UKI-1 (e.g., DMSO or ethanol). Collect this rinsate as hazardous

liquid waste.

Secondary Wash: After the initial solvent rinse, wash the labware with an appropriate

laboratory detergent and water.

Final Rinse: Perform a final rinse with water.

Surface Decontamination: For benches and other surfaces, wipe down with a solvent-soaked

cloth, followed by a detergent solution. Dispose of the cleaning materials as solid hazardous
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waste.

5. Disposal of Contaminated Solid Waste:

Collection: All disposable items that have come into contact with UKI-1, such as gloves,

pipette tips, and paper towels, must be collected as solid hazardous waste.

Containerization: Place these items in a designated, clearly labeled, and sealed hazardous

waste container (e.g., a labeled bag or drum).

Segregation: Do not mix chemically contaminated sharps with regular sharps containers.

Chemically contaminated sharps should be disposed of in a designated, puncture-resistant

container for hazardous chemical sharps.

UKI-1 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of UKI-1 waste.
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Caption: Workflow for the safe disposal of UKI-1 waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of UKI-1, maintaining a secure research environment and regulatory compliance.

Always consult your institution's specific safety protocols and Environmental Health and Safety

department for guidance.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of UKI-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1242615#uki-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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